Cas no 219554-66-2 (Benzenepropanoic acid, a,4-dibromo-, methyl ester)
219554-66-2 structure
Product Name:Benzenepropanoic acid, a,4-dibromo-, methyl ester
CAS No:219554-66-2
MF:C10H10Br2O2
MW:321.993201732636
MDL:MFCD04114317
CID:243654
PubChem ID:43826386
Update Time:2025-08-02
Benzenepropanoic acid, a,4-dibromo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a,4-dibromo-, methyl ester
- methyl 2-bromo-3-(4-bromophenyl)propanoate
- METHYL 2-BROMO-3-(4-BROMOPHENYL)PROPIONATE,
- METHYL 2-BROMO-3-(4-BROMO-PHENYL)-PROPIONATE
- AB18059
- MFCD04114317
- AKOS016048411
- SCHEMBL15446289
- AKOS002680308
- METHYL2-BROMO-3-(4-BROMOPHENYL)PROPANOATE
- 219554-66-2
- DTXSID20656508
- CS-0340587
-
- MDL: MFCD04114317
- Inchi: 1S/C10H10Br2O2/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3
- InChI Key: YRZAFKNONVRFNF-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OC)CC1C=CC(=CC=1)Br
Computed Properties
- Exact Mass: 319.90500
- Monoisotopic Mass: 319.905
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.6
Experimental Properties
- PSA: 26.30000
- LogP: 2.92810
Benzenepropanoic acid, a,4-dibromo-, methyl ester Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzenepropanoic acid, a,4-dibromo-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-1g |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 1g |
5919.34CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-5g |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 5g |
23490.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-500mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 500mg |
3383.69CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-250mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 250mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-100mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 100mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 03R0006-50mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 97% | 50mg |
1161.82CNY | 2021-05-08 | |
| abcr | AB535865-1 g |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 1g |
€1,160.80 | 2022-07-29 | ||
| Chemenu | CM122588-1g |
methyl 2-bromo-3-(4-bromophenyl)propanoate |
219554-66-2 | 97% | 1g |
$328 | 2023-01-09 | |
| eNovation Chemicals LLC | Y1127153-100mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1127153-250mg |
Methyl 2-bromo-3-(4-bromo-phenyl)-propionate |
219554-66-2 | 95% | 250mg |
$455 | 2024-07-28 |
Benzenepropanoic acid, a,4-dibromo-, methyl ester Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
219554-66-2 (Benzenepropanoic acid, a,4-dibromo-, methyl ester) Related Products
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- 1282589-52-9(α-Bromo-5,6,7,8-tetrahydro-1-naphthalenepropanoic Acid Methyl Ester)
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- 16503-53-0(2-Bromo-3-phenyl-propionic acid)
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